Cas no 2171758-35-1 (4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid)

• Product Name: 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• CAS No: 2171758-35-1
• MF: C₂₆H₂₃ClN₂O₅
• MW: 478.924226045609
• CID: 5993132
• PubChem ID: 165560382
• Update Time: 2025-06-25

4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• 4-chloro-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
• EN300-1505814
• 2171758-35-1

• Inchi： 1S/C26H23ClN2O5/c1-2-22(24(30)28-23-13-15(25(31)32)11-12-21(23)27)29-26(33)34-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-13,20,22H,2,14H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： IEPUHFGMZBTPSL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1NC(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.1295495g/mol
• Monoisotopic Mass: 478.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid

Introduction to 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic Acid (CAS No. 2171758-35-1)

4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid, identified by its CAS number 2171758-35-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, featuring a benzoic acid backbone adorned with various functional groups, positions it as a promising candidate for further exploration in drug discovery.

The molecular framework of 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a chloro substituent at the 4-position of the benzoic ring introduces electrophilicity, enhancing its reactivity in various synthetic pathways. Additionally, the amide and ester functionalities provide opportunities for further derivatization, enabling the creation of analogs with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The compound 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid has emerged as a compound of interest due to its structural features that suggest potential applications in treating various diseases. Specifically, its ability to interact with biological targets has been explored in the context of anti-inflammatory and anticancer therapies.

One of the most compelling aspects of this molecule is its structural similarity to known bioactive compounds. The flourenylmethoxycarbonyl group, a prominent feature in the molecule's structure, is often employed in medicinal chemistry due to its ability to enhance metabolic stability and binding affinity. This group has been successfully utilized in the development of several drugs that have reached clinical use, underscoring its importance in drug design.

The benzoic acid core of 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid is another critical component that contributes to its potential therapeutic applications. Benzoic acid derivatives are well-documented for their diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. By incorporating additional functional groups into this scaffold, researchers aim to modulate these activities and develop more effective treatments.

Recent studies have begun to elucidate the pharmacological profile of 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid. Initial in vitro experiments have shown promising results regarding its interaction with specific biological targets relevant to inflammation and cancer. These findings have prompted further investigation into its potential as a lead compound for drug development. The compound's ability to inhibit key enzymes involved in inflammatory pathways suggests that it may serve as a valuable tool in the treatment of chronic inflammatory diseases.

The synthesis of 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups, ensuring high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the complex molecular framework efficiently.

The chemical properties of this compound make it an attractive candidate for further exploration in drug discovery. Its solubility profile, thermal stability, and reactivity under various conditions are all critical factors that influence its potential as a pharmaceutical agent. Researchers are continuously optimizing synthetic routes to improve these properties, making it more feasible for industrial-scale production.

The potential applications of 4-chloro-3-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanamidobenzoic acid extend beyond anti-inflammatory and anticancer therapies. Its structural features also suggest potential utility in other areas, such as neurodegenerative diseases and infectious disorders. By investigating its interactions with various biological targets, scientists aim to uncover new therapeutic possibilities and expand its range of applications.

In conclusion, 4-chloro-octahydroxyquinoline carboxylic acid (CAS No. 2171758351) is a compound with significant promise in pharmaceutical research. Its complex structure and diverse functional groups make it a versatile molecule for drug discovery efforts aimed at treating various diseases. As research continues to uncover new biological activities and synthetic strategies for this compound, it is poised to play an important role in the development of next-generation therapeutics.